ethyl 2-[[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
ethyl 2-[[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
69459-58-1
VCID:
VC21319937
InChI:
InChI=1S/C18H18BrNO3S/c1-2-23-18(22)16-13-5-3-4-6-15(13)24-17(16)20-10-11-9-12(19)7-8-14(11)21/h7-10,21H,2-6H2,1H3/b20-10+
SMILES:
CCOC(=O)C1=C(SC2=C1CCCC2)N=CC3=C(C=CC(=C3)Br)O
Molecular Formula:
C18H18BrNO3S
Molecular Weight:
408.3 g/mol
ethyl 2-[[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
CAS No.: 69459-58-1
Cat. No.: VC21319937
Molecular Formula: C18H18BrNO3S
Molecular Weight: 408.3 g/mol
* For research use only. Not for human or veterinary use.
![ethyl 2-[[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate - 69459-58-1](/images/no_structure.jpg)
Specification
| CAS No. | 69459-58-1 |
|---|---|
| Molecular Formula | C18H18BrNO3S |
| Molecular Weight | 408.3 g/mol |
| IUPAC Name | ethyl 2-[(E)-(5-bromo-2-hydroxyphenyl)methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
| Standard InChI | InChI=1S/C18H18BrNO3S/c1-2-23-18(22)16-13-5-3-4-6-15(13)24-17(16)20-10-11-9-12(19)7-8-14(11)21/h7-10,21H,2-6H2,1H3/b20-10+ |
| Standard InChI Key | DDEYYGWRMSAQTF-ZHACJKMWSA-N |
| Isomeric SMILES | CCOC(=O)C1=C(SC2=C1CCCC2)N/C=C/3\C=C(C=CC3=O)Br |
| SMILES | CCOC(=O)C1=C(SC2=C1CCCC2)N=CC3=C(C=CC(=C3)Br)O |
| Canonical SMILES | CCOC(=O)C1=C(SC2=C1CCCC2)NC=C3C=C(C=CC3=O)Br |
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